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Compound of Interest

Compound Name: Natamycin

Cat. No.: B10753224 Get Quote

This document provides a comprehensive guide for the safe and compliant disposal of

natamycin, a widely used antifungal agent. Adherence to these procedures is crucial for

ensuring personnel safety, environmental protection, and regulatory compliance in research

and drug development settings.

Core Principles of Natamycin Disposal
Natamycin is not classified as a hazardous substance according to the Globally Harmonized

System (GHS) and is not regulated as a dangerous good for transport.[1][2][3][4][5] However,

all chemical waste must be managed responsibly to prevent environmental contamination. The

primary principle for natamycin disposal is to adhere strictly to national and local regulations.

Do not discharge natamycin into drains or sewers.

Natamycin Waste Stream Management
Proper segregation of waste at the point of generation is critical. Different forms of natamycin
waste require distinct disposal pathways. The following table summarizes the recommended

handling for each waste stream.
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Waste Stream Description
Recommended Disposal
Procedure

Unused/Expired Solid

Natamycin

Pure, solid natamycin powder

that is expired or no longer

needed.

1. Keep in its original, clearly

labeled container.2. Do not mix

with other chemical waste.3.

Offer the remaining product to

a licensed waste disposal

facility.4. Consult your

institution's Environmental

Health & Safety (EHS) office or

a certified waste disposal

contractor for pickup.

Contaminated Solid Waste

Items such as gloves, pipette

tips, bench paper, and vials

contaminated with natamycin.

1. Collect in a designated,

lined, puncture-proof container

with a lid.2. Label the container

clearly as "Non-hazardous

Chemical Waste" or as

required by institutional

policy.3. Keep the container

closed when not in use.4.

Arrange for pickup and

disposal through your

institution's EHS office or a

certified waste disposal

contractor.

Aqueous Solutions Containing

Natamycin

Buffers or other aqueous

solutions containing

natamycin.

1. Collect in a designated,

sealed, and leak-proof

carboy.2. Label the container

with its contents (e.g.,

"Aqueous Waste with

Natamycin").3. Do not mix with

organic solvent waste.4.

Arrange for pickup by your

institution's EHS office. Do not

pour down the drain.
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Empty Natamycin Containers
Original packaging that has

held natamycin.

1. Handle the uncleaned

container as you would the

product itself.2. For containers

≤ 5 gallons, triple rinse the

container with a suitable

solvent (e.g., water), collecting

the rinsate as aqueous

waste.3. After rinsing, the

container may be offered for

recycling, if available, or

disposed of in the regular

trash.4. Do not reuse the

container for other purposes.

Step-by-Step Disposal Protocol
Identify and Segregate: Determine the type of natamycin waste (solid, liquid, contaminated

labware) at the point of generation.

Contain: Place the waste into the appropriate, clearly labeled container as specified in the

table above. Ensure containers are sealed to prevent spills or leaks.

Store: Store the waste containers in a designated, secure area away from incompatible

materials while awaiting pickup.

Consult: Always refer to your institution's specific waste management policies and consult

with your EHS department for guidance.

Arrange for Disposal: Contact your institution's EHS office or a certified chemical waste

disposal company to schedule a pickup.

Document: Maintain records of your disposed chemical waste as required by your institution

and local regulations.

Logical Workflow for Natamycin Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

natamycin waste.

Step 1: Classify Waste

Step 2: Contain & Label

Step 3: Final Disposal

Identify Natamycin Waste

Unused / Expired
Solid Natamycin

Aqueous Solution
with Natamycin

Contaminated
Labware / PPE

Empty Product
Container

Keep in original container.
Label clearly.

Collect in sealed, labeled carboy.
Do NOT mix with solvents.

Collect in lined,
puncture-proof container. Triple-rinse container?

Arrange EHS / Certified
Vendor Pickup

Recycle or place
in regular trash

Yes

Collect rinsate as
Aqueous Waste

No (or collect rinsate)

Click to download full resolution via product page

Natamycin Disposal Decision Workflow

Accidental Spills
In the event of a spill involving solid natamycin:

Avoid actions that generate dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Cover drains to prevent entry into waterways.
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Carefully sweep or scoop the dry material into a container for disposal.

Clean the affected area thoroughly.

Dispose of the collected material and cleaning supplies as contaminated solid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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